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Compound of Interest

Compound Name: 1-lodo-3-nitrobenzene

Cat. No.: B031131

Essential Safety and Handling Guide for 1-lodo-
3-nitrobenzene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 1-lodo-3-nitrobenzene, ensuring a secure
laboratory environment.

1. Hazard ldentification and Classification

1-lodo-3-nitrobenzene is a hazardous chemical with multiple risk factors.[1][2] It is classified
as a flammable solid and is harmful if swallowed, in contact with skin, or inhaled.[1][2] It is
known to cause serious eye irritation and skin irritation.[1][2] Furthermore, it may cause
respiratory irritation and damage to organs through prolonged or repeated exposure.[1][2]
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Hazard Classification

GHS Category

Flammable solids

Category 1 or 2

Acute toxicity, Oral Category 4
Acute toxicity, Dermal Category 4
Acute toxicity, Inhalation Category 4
Serious eye damage/eye irritation Category 2
Skin corrosion/irritation Category 2

Specific target organ toxicity — single exposure Category 3 (Respiratory irritation)

Specific target organ toxicity — repeated

exposure

Category 2

2. Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following equipment

should be worn at all times when handling 1-lodo-3-nitrobenzene:

Protection Type

Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles ]
o _ Protects against dust,
with side-shields or a face

) splashes, and eye irritation.[1]
shield.

Skin Protection

Chemical-resistant gloves
(e.g., PVC), fire/flame resistant ~ Prevents skin contact,
and impervious clothing, and absorption, and irritation.[1][3]

safety footwear.

Respiratory Protection

A NIOSH/MSHA or European Required when engineering
Standard EN 149 approved controls are insufficient or
respirator with particulate filter during spill cleanup to prevent
(type P3). inhalation.[2][4]

3. Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize risks associated with 1-lodo-3-
nitrobenzene.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

» Store in a cool, dry, and well-ventilated place.[1][2]

o Keep containers tightly closed and store locked up.[1][2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]
4. Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation First Aid Measures

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][5]

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact _ o
water. Seek medical help if irritation occurs.[1][2]

[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][5]

Rinse mouth with water. Do NOT induce

Ingestion N , _ ,
vomiting. Seek immediate medical help.[1][2][5]
Use dry chemical, carbon dioxide, or Halon

Fire extinguishers. A water spray can also be used to

cool containers.[2][6]

Remove all sources of ignition. Dampen the
) spilled solid with 60-70% ethanol and transfer it
Accidental Release ] ) ]
to a suitable container for disposal.[6][7] Isolate

the spill area.[6]

5. Disposal Plan

Dispose of 1-lodo-3-nitrobenzene and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1][2] Waste should be handled
by a licensed professional waste disposal service. Do not allow the chemical to enter drains.[1]

Experimental Workflow for Handling 1-lodo-3-nitrobenzene

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20528
https://cameochemicals.noaa.gov/chemical/20528
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3-nitrobenzene
https://cameochemicals.noaa.gov/chemical/20528
https://www.benchchem.com/product/b031131?utm_src=pdf-body
https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-iodo-3-nitrobenzene-pid_Rock7479.html
https://www.benchchem.com/product/b031131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 1-lodo-3-nitrobenzene

Preparation Emergency Response

Review Safety Data Sheet (SDS) Spill: Evacuate & Ventilate Exposure: Administer First Aid

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Seek Immediate Medical Attention

Y

Ensure Fume Hood is Operational

Proceed with experiment

Handling

Weigh 1-lodo-3-nitrobenzene
in Fume Hood

VA

Use Non-Sparking Tools Keep Container Tightly Closed

IAfter use

Waste gisposal

Segregate Waste into
Labeled, Closed Containers

l

Dispose via Approved
Waste Management Service
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Caption: A flowchart outlining the key steps for the safe handling of 1-lodo-3-nitrobenzene in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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